Cas no 79214-54-3 (5-methoxy-2-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol)

5-methoxy-2-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol structure
79214-54-3 structure
Product Name:5-methoxy-2-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol
CAS No:79214-54-3
MF:C18H16O3
MW:280.317845344543
CID:1796419
PubChem ID:6440631
Update Time:2025-04-21

5-methoxy-2-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-2-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol
    • 5-methoxy-2-[5-[(E)-prop-1-enyl]-1-benzofuran-2-yl]phenol
    • BDBM50391883
    • CHEMBL2147424
    • CHEBI:69254
    • 2-(2-hydroxy-4-methoxyphenyl)-5-(E)-propenylbenzofuran
    • Phenol, 5-methoxy-2-(5-(1E)-1-propenyl-2-benzofuranyl)-
    • Q27137593
    • Rataniaphenol I
    • 79214-54-3
    • Ratanhiaphenol I
    • Inchi: 1S/C18H16O3/c1-3-4-12-5-8-17-13(9-12)10-18(21-17)15-7-6-14(20-2)11-16(15)19/h3-11,19H,1-2H3/b4-3+
    • InChI Key: VSRAHYZSNLDBKG-ONEGZZNKSA-N
    • SMILES: O1C2C=CC(/C=C/C)=CC=2C=C1C1C=CC(=CC=1O)OC

Computed Properties

  • Exact Mass: 280.109944368g/mol
  • Monoisotopic Mass: 280.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 42.6Ų

5-methoxy-2-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol Related Literature

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